Cas no 132833-03-5 (Isoquinolin-3-ylmethanamine)

Isoquinolin-3-ylmethanamine Properties

Names and Identifiers

• Isoquinolin-3-ylmethanamine
• 3-Isoquinolinemethanamine
• 3-isoquinolylMethanaMine
• 1-isoquinolin-3-ylMethanaMine
• 3-(Aminomethyl)isoquinoline dihydrochloride
• 3-(AMINOMETHYL)ISOQUINOLINE DIHYDROCHLORIDE
• 3-(aminomethyl)isoquinoline
• 1-(ISOQUINOLIN-3-YL)METHANAMINE
• DB-062932
• (3-Isoquinolyl)methylamine
• AB23438
• SY035476
• 132833-03-5
• W-205413
• AKOS006230315
• ISOQUINOLIN-3-YLMETHANAMINE
• (isoquinolin-3-yl)methanamine
• TXMHNJDESIWXIA-UHFFFAOYSA-N
• 3-aminomethylisoquinoline
• MFCD06213703
• DS-1007
• DTXSID80565142
• FS-3099
• SCHEMBL3639574
• +Expand

• MDL： MFCD06213703
• InChIKey： TXMHNJDESIWXIA-UHFFFAOYSA-N
• Inchi： 1S/C10H10N2/c11-6-10-5-8-3-1-2-4-9(8)7-12-10/h1-5,7H,6,11H2
• SMILES： N1C=C2C=CC=CC2=CC=1CN

Computed Properties

• Exact Mass: 158.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 158.084398327g/mol
• Heavy Atom Count: 12
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• LogP: 2.39380
• PSA: 38.91000
• Boiling Point: 315°C at 760 mmHg
• Melting Point: No data available
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 164.9±8.0 °C
• Color/Form: No data avaiable
• Density: 1.2±0.1 g/cm3

Isoquinolin-3-ylmethanamine Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

Isoquinolin-3-ylmethanamine Customs Data

• HS CODE：2933499090
• Customs Data：

  China Customs Code:

  2933499090

  Overview:

  2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%